Cas no 167758-86-3 ((3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol)
(3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol is a versatile heterocyclic compound featuring both an imidazole and a benzyl alcohol moiety. Its structure offers reactivity at both the hydroxyl group and the imidazole ring, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The 2-methyl substitution on the imidazole enhances stability while retaining functional versatility. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, including enzyme inhibitors and receptor modulators. Its balanced polarity ensures good solubility in common organic solvents, facilitating further derivatization. High purity grades are available to meet rigorous research and industrial application requirements.
167758-86-3 structure
Product Name:(3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol
CAS No:167758-86-3
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD11870095
CID:1095711
PubChem ID:53991625
Update Time:2025-06-07
(3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol
- [3-(2-methylimidazol-1-yl)phenyl]methanol
- 3-(2-Methyl-1H-imidazol-1-yl)benzenemethanol
- 167758-86-3
- CS-0208877
- DTXSID501256508
- AMY4589
- AKOS024064143
- BS-27661
- DB-393659
- SCHEMBL8695867
- S12252
- MFCD11870095
- [3-(2-methyl-1H-imidazol-1-yl)phenyl]methanol
-
- MDL: MFCD11870095
- Inchi: 1S/C11H12N2O/c1-9-12-5-6-13(9)11-4-2-3-10(7-11)8-14/h2-7,14H,8H2,1H3
- InChI Key: KFGVBPICTGIJJP-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC(=C1)N1C=CN=C1C
Computed Properties
- Exact Mass: 188.094963011g/mol
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38Ų
(3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM363190-1g |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol |
167758-86-3 | 95%+ | 1g |
$224 | 2023-01-19 | |
| Apollo Scientific | OR962884-250mg |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol |
167758-86-3 | 95% | 250mg |
£115.00 | 2025-02-21 | |
| Apollo Scientific | OR962884-1g |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol |
167758-86-3 | 95% | 1g |
£200.00 | 2025-02-21 | |
| abcr | AB313572-250 mg |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol, 95%; . |
167758-86-3 | 95% | 250mg |
€178.00 | 2023-04-26 | |
| eNovation Chemicals LLC | Y0978808-5g |
(3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol |
167758-86-3 | 95% | 5g |
$640 | 2024-08-02 | |
| abcr | AB313572-250mg |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol, 95%; . |
167758-86-3 | 95% | 250mg |
€178.00 | 2025-04-20 | |
| abcr | AB313572-1g |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol, 95%; . |
167758-86-3 | 95% | 1g |
€314.00 | 2025-04-20 | |
| abcr | AB313572-5g |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol, 95%; . |
167758-86-3 | 95% | 5g |
€1130.00 | 2025-04-20 | |
| abcr | AB313572-1 g |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol, 95%; . |
167758-86-3 | 95% | 1g |
€314.00 | 2023-04-26 | |
| abcr | AB313572-5 g |
(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol, 95%; . |
167758-86-3 | 95% | 5g |
€1130.00 | 2023-04-26 |
(3-(2-methyl-1H-imidazol-1-yl)phenyl)methanol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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